Cas no 864068-99-5 (N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine)
864068-99-5 structure
Product Name:N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine
CAS No:864068-99-5
MF:C11H11ClN2S
MW:238.736439943314
CID:719977
PubChem ID:18525799
Update Time:2025-04-19
N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolemethanamine,2-(3-chlorophenyl)-N-methyl-
- 1-[2-(3-chlorophenyl)-1,3-thiazol-4-yl]-N-methylmethanamine
- 2-(3-Chlorophenyl)-4-[(methylamino)methyl]-1,3-thiazole
- 2-(3-CHLOROPHENYL)-4-[(METHYLAMINO)METHYL]-1,3-THIAZOLE 97+N-{[2-(3-CHLOROPHENYL)-1,3-THIAZOL-4YL]METHYL}-N-METHYLAMINE
- 4-Thiazolemethanamine,2-(3-chlorophenyl)-N-methyl
- N-{[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methyl}-N-methylamine
- 864068-99-5
- DTXSID40594554
- OF6
- MS-22420
- AKOS009064667
- CS-0363307
- 1-[2-(3-chlorophenyl)-1,3-thiazol-4-yl]-~{N}-methyl-methanamine
- 1-(2-(3-Chlorophenyl)thiazol-4-yl)-N-methylmethanamine
- {[2-(3-chlorophenyl)-1,3-thiazol-4-yl]methyl}(methyl)amine
- CHEBI:195027
- DB-354767
- N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine
-
- Inchi： 1S/C11H11ClN2S/c1-13-6-10-7-15-11(14-10)8-3-2-4-9(12)5-8/h2-5,7,13H,6H2,1H3
- InChI Key： YHQACXKNKUPSSA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NC(=CS1)CNC
Computed Properties
- Exact Mass: 238.03300
- Monoisotopic Mass: 238.0331472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16000
- LogP: 3.57380
N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine Security Information
- Signal Word：warning
- Hazard Statement： Corrosive
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR2067-1g |
2-(3-Chlorophenyl)-4-[(methylamino)methyl]-1,3-thiazole |
864068-99-5 | 90% | 1g |
£450.00 | 2023-09-02 | |
| TRC | C379073-10mg |
N-{[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methyl}-N-methylamine |
864068-99-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C379073-50mg |
N-{[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methyl}-N-methylamine |
864068-99-5 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C379073-100mg |
N-{[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methyl}-N-methylamine |
864068-99-5 | 100mg |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433977-1g |
1-(2-(3-Chlorophenyl)thiazol-4-yl)-N-methylmethanamine |
864068-99-5 | 98% | 1g |
￥5381.00 | 2024-04-28 |
N-{2-(3-Chlorophenyl)-1,3-thiazol-4-ylmethyl}-N-methylamine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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